Cas no 2228248-93-7 (1-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228248-93-7
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6415476
• PubChem ID: 165973069
• Update Time: 2025-06-13

1-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• 2228248-93-7
• [1-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1817894

• Inchi： 1S/C14H21NO2/c1-13(2)8-14(13,9-15)12-10(16-3)6-5-7-11(12)17-4/h5-7H,8-9,15H2,1-4H3
• InChI Key： XYEDLLXOJKYOSK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C1(CN)CC1(C)C)OC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of 1-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228248-93-7)

1-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine, with the CAS number 2228248-93-7, is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound features a cyclopropylmethanamine core substituted with a 2,6-dimethoxyphenyl group, making it a subject of interest for researchers exploring novel chemical entities. Its molecular formula and intricate structure contribute to its versatility in synthetic chemistry and material science.

In the context of current scientific trends, 1-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine is often discussed alongside topics such as drug discovery, pharmacological research, and advanced material synthesis. Researchers are particularly intrigued by its potential role in modulating biological pathways, given its structural resemblance to other bioactive molecules. The compound's dimethoxyphenyl moiety is a common feature in many pharmacologically active agents, which further fuels speculation about its utility in medicinal chemistry.

One of the most frequently searched questions related to this compound revolves around its synthesis methods and stability under various conditions. Laboratory studies suggest that the 2,2-dimethylcyclopropyl ring confers remarkable stability, making it suitable for applications requiring robust molecular frameworks. Additionally, the presence of the methanamine group opens doors for further functionalization, a key consideration for chemists designing derivatives with tailored properties.

The growing interest in sustainable chemistry and green synthesis has also placed CAS 2228248-93-7 under the spotlight. Researchers are investigating eco-friendly routes to produce this compound, minimizing waste and energy consumption. This aligns with broader industrial trends emphasizing environmentally benign processes, a topic frequently queried in academic and professional forums.

From a commercial perspective, 1-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine is often compared to structurally similar compounds used in high-performance materials and specialty chemicals. Its potential applications in polymer science and catalysis are areas of active exploration. For instance, the dimethylcyclopropyl group may enhance thermal stability in polymeric matrices, a property highly sought after in industries ranging from aerospace to electronics.

Another hot topic linked to this compound is its spectroscopic characterization. Advanced techniques such as NMR, IR spectroscopy, and mass spectrometry are routinely employed to confirm its purity and structural integrity. These methods are critical for quality control in both research and industrial settings, addressing common user queries about analytical validation and compound identification.

In summary, 1-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS 2228248-93-7) represents a fascinating intersection of chemistry, materials science, and potential therapeutic applications. Its unique architecture and adaptability make it a compelling subject for ongoing research, particularly in fields prioritizing molecular innovation and sustainable practices. As scientific inquiries continue to evolve, this compound is poised to remain a key player in cutting-edge chemical developments.